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Introduction
RhoNox-1 is a highly selective, cell-permeable fluorescent probe designed for the specific

detection of labile ferrous iron (Fe²⁺) in living cells.[1][2][3] It operates on a "turn-on"

mechanism, exhibiting weak fluorescence in its native state and displaying a significant

increase in fluorescence intensity upon reaction with Fe²⁺.[1][4] This property makes RhoNox-
1 an invaluable tool for investigating the roles of Fe²⁺ in various biological and pathological

processes, including oxidative stress, ferroptosis, and iron metabolism.[1][4]

Mechanism of Action
RhoNox-1's design is based on a rhodamine B fluorophore scaffold.[1] The fluorescence of the

probe is initially quenched by the presence of a tertiary amine N-oxide group. This quenching

occurs through mechanisms such as a break in the π-conjugation, photo-induced electron

transfer (PET), and twisted intramolecular charge transfer (TICT).[1][3] In the presence of Fe²⁺,

the N-oxide group undergoes a selective deoxygenation reaction, converting RhoNox-1 back

to its highly fluorescent rhodamine B form.[1] This irreversible reaction results in a strong

orange-red fluorescence, allowing for the sensitive detection of intracellular labile Fe²⁺.[5][6]
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RhoNox-1 demonstrates high selectivity for Fe²⁺ over other biologically relevant metal ions,

including Fe³⁺.[1]

Quantitative Data Summary
The following table summarizes the key quantitative parameters of the RhoNox-1 probe.

Parameter Value Reference

Excitation Wavelength (λex) ~540 nm [5][7]

Emission Wavelength (λem) ~575 nm [5][7]

Quantum Yield (Φ) - Unbound 0.01 [1]

Quantum Yield (Φ) - Fe²⁺

Bound
> 0.8 (as Rhodamine B) [1]

Fluorescence Increase upon

Fe²⁺ binding
Up to 30-fold [1]

EC₅₀ for Fe²⁺ 19.6 μM [8]

Subcellular Localization Golgi apparatus [5][6][9]

Signaling Pathway and Detection Mechanism
The following diagram illustrates the mechanism of Fe²⁺ detection by RhoNox-1.
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RhoNox-1 Fe(II) Detection Mechanism

RhoNox-1 (Weakly Fluorescent)

Selective Deoxygenation
of N-oxide

Reacts with

Labile Fe(II)

Rhodamine B derivative (Highly Fluorescent)

Results in

Fluorescence Imaging
(λex ~540 nm, λem ~575 nm)

Detected by
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Live Cell Imaging Workflow with RhoNox-1

Preparation
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Experimental Design for Compound Screening
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Compound X affects

labile Fe(II) levels
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Stain all groups
with RhoNox-1

Acquire Images/
Flow Cytometry Data

Quantify Fluorescence
Intensity
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on labile Fe(II)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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